Cas no 2172596-43-7 (1-4-hydroxy-1-(propan-2-yl)-1H-1,2,3-benzotriazol-6-ylethan-1-one)

• Product Name: 1-4-hydroxy-1-(propan-2-yl)-1H-1,2,3-benzotriazol-6-ylethan-1-one
• CAS No: 2172596-43-7
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 6281713
• PubChem ID: 165525268
• Update Time: 2025-06-11

1-4-hydroxy-1-(propan-2-yl)-1H-1,2,3-benzotriazol-6-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-hydroxy-1-(propan-2-yl)-1H-1,2,3-benzotriazol-6-ylethan-1-one
• 2172596-43-7
• 1-[4-hydroxy-1-(propan-2-yl)-1H-1,2,3-benzotriazol-6-yl]ethan-1-one
• EN300-1633738

• Inchi： 1S/C11H13N3O2/c1-6(2)14-9-4-8(7(3)15)5-10(16)11(9)12-13-14/h4-6,16H,1-3H3
• InChI Key： XCGGTGKWBLOVLF-UHFFFAOYSA-N
• SMILES： OC1=CC(C(C)=O)=CC2=C1N=NN2C(C)C

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68Ų

Additional information on 1-4-hydroxy-1-(propan-2-yl)-1H-1,2,3-benzotriazol-6-ylethan-1-one

Introduction to 1-4-hydroxy-1-(propan-2-yl)-1H-1,2,3-benzotriazol-6-ylethan-1-one (CAS No. 2172596-43-7)

1-4-hydroxy-1-(propan-2-yl)-1H-1,2,3-benzotriazol-6-ylethan-1-one, identified by its CAS number 2172596-43-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzotriazole class, a heterocyclic structure known for its broad spectrum of biological activities. The unique arrangement of functional groups in its molecular framework, including a hydroxy group at the 4-position and an ethyl moiety linked to the benzotriazole ring, makes it a promising candidate for further exploration in drug discovery and development.

The synthesis and characterization of this compound have been subjects of significant interest due to its potential applications in addressing various therapeutic challenges. The presence of both a hydroxy and an ethyl substituent introduces unique reactivity, allowing for diverse chemical modifications that could enhance its pharmacological properties. This flexibility has positioned it as a valuable scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in benzotriazole derivatives due to their demonstrated efficacy in modulating biological pathways associated with inflammation, oxidative stress, and cell proliferation. The structural features of 1-4-hydroxy-1-(propan-2-yl)-1H-1,2,3-benzotriazol-6-ylethan-1-one align well with these requirements, making it a subject of extensive investigation in academic and industrial research settings.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex pharmacophores. The benzotriazole core is particularly valuable in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The hydroxy group at the 4-position can serve as a site for further functionalization, enabling the creation of derivatives with enhanced solubility or improved binding affinity. Similarly, the ethyl side chain provides a handle for chemical manipulation, allowing researchers to fine-tune the compound’s pharmacokinetic profile.

The pharmaceutical industry has been particularly keen on exploring derivatives of benzotriazole due to their reported anti-inflammatory, antimicrobial, and anticancer properties. For instance, studies have shown that certain benzotriazole compounds can inhibit the activity of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Given these findings, 1-4-hydroxy-1-(propan-2-yl)-1H-1,2,3-benzotriazol-6-ylethan-1-one holds promise as a precursor for developing novel therapeutic agents aimed at mitigating chronic inflammatory conditions.

Moreover, the compound’s structural similarity to known bioactive molecules suggests that it may exhibit overlapping mechanisms of action. This characteristic is particularly advantageous in drug development pipelines where structure-based design plays a crucial role. By leveraging computational modeling techniques such as molecular docking and virtual screening, researchers can rapidly assess the potential interactions between this compound and target proteins. Such approaches have already been instrumental in identifying lead compounds for various therapeutic indications.

Recent advancements in synthetic methodologies have also contributed to the growing interest in this class of compounds. Modern techniques allow for more efficient and scalable synthesis of complex benzotriazole derivatives. For example, transition-metal-catalyzed cross-coupling reactions have enabled the introduction of diverse substituents into the benzotriazole ring with high precision. These innovations have not only facilitated the preparation of analogs like 1-(propan-2-yloxy)-4-(hydroxy)benzotriazole but also opened new avenues for exploring their biological activities.

The pharmacological profile of this compound is further enriched by its ability to undergo metabolic transformations that could yield active metabolites. The hydroxy group is particularly susceptible to oxidation or conjugation with glucuronic acid or sulfate groups, processes that are common in drug metabolism. Understanding these pathways is essential for predicting how this compound will behave within biological systems and for designing prodrugs that enhance bioavailability or prolong therapeutic effects.

In clinical research settings, 2172596–43–7-derived molecules are being evaluated for their potential applications across multiple disease areas. Preliminary studies have indicated that derivatives with similar structural motifs may possess neuroprotective properties by modulating glutamate receptor activity or inhibiting oxidative stress-induced neuronal damage. These findings are particularly relevant given the increasing prevalence of neurodegenerative disorders worldwide.

The role of benzotriazole derivatives in addressing antimicrobial resistance is another area where significant progress has been made. Emerging evidence suggests that certain members of this class can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways without causing significant toxicity to host cells. This selective toxicity makes them attractive candidates for developing novel antibiotics or antifungal agents capable of overcoming existing resistance mechanisms.

The environmental impact of pharmaceutical compounds is also being considered during their development phase. Researchers are exploring biodegradable analogs that minimize ecological persistence while maintaining therapeutic efficacy. The incorporation of readily metabolizable groups like hydroxyl moieties into benzotriazole structures supports this effort by ensuring that any released compounds are quickly broken down into non-toxic byproducts.

Future directions in research on CAS No 2172596–43–7 include exploring its potential as an adjuvant in vaccine formulations or as part of combination therapies designed to synergize with existing treatments for enhanced outcomes. Computational simulations combined with experimental validation will be critical in deciphering how modifications to its molecular framework affect both potency and selectivity across different biological targets.

The integration of artificial intelligence (AI) into drug discovery workflows has accelerated progress by enabling high-throughput screening campaigns targeting specific biochemical pathways relevant to human health conditions such as cancer or cardiovascular diseases where benzotriazole-based agents show promise through preclinical investigations thus far.